Cas no 53305-98-9 (Thiourea, N-(3-iodophenyl)-N'-phenyl-)

• Product Name: Thiourea, N-(3-iodophenyl)-N'-phenyl-
• CAS No: 53305-98-9
• MF: C₁₃H₁₁IN₂S
• MW: 354.209313631058
• CID: 357587
• PubChem ID: 12273793
• Update Time: 2025-04-19

Thiourea, N-(3-iodophenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(3-iodophenyl)-N'-phenyl-
• 1-(3-iodophenyl)-3-phenylthiourea
• DTXSID90483565
• 53305-98-9

• Inchi： 1S/C13H11IN2S/c14-10-5-4-8-12(9-10)16-13(17)15-11-6-2-1-3-7-11/h1-9H,(H2,15,16,17)
• InChI Key： YIGJMIWIKGQIOP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)NC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 353.96843
• Monoisotopic Mass: 353.96877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06